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Compound of Interest

Compound Name: Diguanidine phosphate

CAS No.: 5423-23-4

Cat. No.: B1588332

Get Quote

Executive Summary
Diguanidine Phosphate (DGP), chemically identified as guanidinium monohydrogen

phosphate (2:[1][2]1) [CAS: 5423-23-4], has historically been utilized as a flame retardant and

biochemical reagent.[3] However, its unique stoichiometric composition (

) presents an under-explored opportunity in precision agriculture.

This guide outlines the developmental pathway for repurposing DGP as a dual-action

agricultural agent:

High-Efficiency Nutrient Source: A water-soluble, non-volatile source of Nitrogen (N) and

Phosphorus (P) with potential slow-release characteristics due to guanidine hydrolysis

kinetics.

Bioactive Plant Protection: Leveraging the guanidinium cation's chaotropic properties for

potential antimicrobial activity and systemic acquired resistance (SAR) induction.
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Target Audience: Agrochemical formulation scientists, plant physiologists, and R&D leads in

crop protection.

Chemical Profile & Mechanism of Action
Physicochemical Properties[1]

IUPAC Name: Guanidine; phosphoric acid (2:1 salt)

Molecular Formula:

[2]

Solubility: High water solubility (~15.5g/100g

at 20°C), making it ideal for fertigation and foliar sprays.

Thermal Stability: Decomposition >240°C (endothermic), ensuring stability under extreme

field storage conditions.

Dual-Mode Mechanism
The agricultural utility of DGP rests on the dissociation of the guanidinium cation (

) and the phosphate anion (

).

Nutrient Pathway (Anabolic):

Phosphate: Immediately bioavailable for ATP synthesis and root development.

Guanidine: Acts as a "Nitrogen Depot." Unlike urea, guanidine requires specific enzymatic

degradation (guanidinase/arginase pathways) to release ammonium (

), potentially reducing volatilization losses and preventing rapid nitrate leaching.

Bioactive Pathway (Catabolic/Defense):
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Membrane Interaction: The guanidinium cation is a chaotrope; at higher concentrations, it

can disrupt the hydrogen bonding network of microbial cell membranes, exerting a

bacteriostatic or fungistatic effect.

ROS Scavenging: Guanidine derivatives have shown potential in stabilizing proteins and

scavenging reactive oxygen species (ROS) under abiotic stress.

Mechanistic Pathway Diagram
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Figure 1: The dual dissociation pathway of DGP in agricultural systems, separating into

immediate P-uptake and slow-release N-generation or biocidal activity.

Application Protocols
Protocol A: Phytotoxicity & Dosage Optimization (The
"Safe Harbor" Assay)
Objective: Determine the "No Observed Adverse Effect Level" (NOAEL) for DGP. Guanidine

can be phytotoxic (chlorosis inducing) at high levels; establishing the therapeutic window is

critical.

Materials:

DGP (99% Purity).[3]

Test Species: Arabidopsis thaliana (Model), Solanum lycopersicum (Tomato - Crop).

Growth Medium: Murashige & Skoog (MS) agar (for seedlings) or sterile loam soil.

Workflow:

Stock Preparation: Dissolve DGP in

to create a 1 M stock solution. Filter sterilize (0.22 µm).

Gradient Setup: Prepare treatment groups: 0 mM (Control), 0.5 mM, 1.0 mM, 2.5 mM, 5.0

mM, 10 mM.

Application:

Seedling Assay: Plate seeds on MS agar supplemented with DGP concentrations.

Foliar Assay: Spray 4-week old plants until runoff (include surfactant, e.g., Tween-20 @

0.05%).

Data Collection (Day 7 & 14):

Chlorophyll Fluorescence (Fv/Fm): Measure photosynthetic stress.
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Root Architecture: Measure primary root length and lateral root density (WinRHIZO).

Biomass: Fresh/Dry weight.

Success Criteria:

Target: Identification of a concentration where Biomass

Control but N/P content is elevated.

Warning Sign: Leaf tip burn or chlorosis (typical of guanidine toxicity) indicates the Maximum

Tolerated Dose (MTD).

Protocol B: Antimicrobial Efficacy Screening (In Vitro)
Objective: Evaluate DGP as a potential bacteriostat against common phytopathogens.

Target Pathogens:

Pseudomonas syringae (Bacterial speck)

Fusarium oxysporum (Fungal wilt)

Methodology:

Microdilution Assay: Use 96-well plates.

Inoculum: Adjust pathogen culture to

.

Treatment: Serial dilutions of DGP (from MTD established in Protocol A down to 0.01 mM).

Control: Kanamycin (Bacteria) / Amphotericin B (Fungi) as positive controls;

Water/Phosphate buffer as negative.

Incubation: 24h at 28°C.
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Readout: Measure Absorbance at 600nm. Calculate Minimum Inhibitory Concentration

(MIC).

Data Output Table (Template):

Treatment
Group

Concentration
(mM)

P. syringae
Inhibition (%)

F. oxysporum
Inhibition (%)

Phytotoxicity
Risk

DGP High 10.0 [Data] [Data] High

DGP Med 5.0 [Data] [Data] Moderate

DGP Low 1.0 [Data] [Data] Low

Control (PO4) Equimolar < 5% < 5% None

Protocol C: Hydroponic Nutrient Uptake Efficiency
Objective: Validate DGP as a superior P-source compared to standard Monopotassium

Phosphate (MKP).

System: Deep Water Culture (DWC) Hydroponics. Duration: 21 Days.

Steps:

Nutrient Solution: Modified Hoagland’s solution.

Group A: Standard P source (

).

Group B: DGP as sole P source (balance K+ using KCl).

Sampling: Collect xylem sap exudate at Day 7, 14, 21.

Analysis:

ICP-MS: Quantify total P and K in tissue.

Kjeldahl Method: Total Nitrogen.
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RT-qPCR: Analyze expression of Phosphate Transporter genes (PHT1;1, PHT1;4) to

assess if DGP induces starvation response or luxury uptake.
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Figure 2: Strategic R&D pipeline for validating DGP agricultural products.

Safety & Regulatory Considerations
Toxicology: While DGP is used in flame retardants, the free guanidine moiety can be toxic to

mammals (neurotoxicity) at high doses. Formulations must be tested for oral

and dermal irritation.

Environmental Fate: Guanidine eventually degrades to urea and ammonia. However,

accumulation of the guanidinium ion in soil could impact the microbiome (nitrifying bacteria).

Soil respiration tests (OECD 217) are mandatory.

Residue: Establish Pre-Harvest Intervals (PHI) based on the degradation rate of the

guanidine moiety in plant tissue.

References
Alzchem Group. (n.d.). Guanidine Phosphate - Technical Data Sheet. Retrieved October 24,

2025, from [Link]

Rightsel, W. A., et al. (1961).[4] Antiviral Effect of Guanidine. Science, 134(3478), 558–559.

[4] Retrieved October 24, 2025, from [Link]

Google Patents. (1992). WO1992004302A1 - Guanidine as a nitrogen fertilizer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1588332/docs?utm_src=pdf-body-img#application-note-developmental-potential-of-diguanidine-phosphate-dgp-in-precision-agriculture
https://www.alzchem.com/en/products-services/specialty-chemicals/guanidine-salts/
https://www.sci-hub.st/10.1126/science.134.3478.558
https://www.sci-hub.st/10.1126/science.134.3478.558
https://pubmed.ncbi.nlm.nih.gov/13741400/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 6452957, Guanidine phosphate. Retrieved October 24, 2025, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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